Cas no 31083-62-2 (Benzoic acid,2-[(4-hydroxyphenyl)methylene]hydrazide)

Benzoic acid,2-[(4-hydroxyphenyl)methylene]hydrazide structure
31083-62-2 structure
Product Name:Benzoic acid,2-[(4-hydroxyphenyl)methylene]hydrazide
CAS No:31083-62-2
MF:C14H12N2O2
MW:240.257283210754
CID:315163
PubChem ID:135459360
Update Time:2025-04-19

Benzoic acid,2-[(4-hydroxyphenyl)methylene]hydrazide Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-[(4-hydroxyphenyl)methylene]hydrazide
    • N-[(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzohydrazide
    • AG-F-03124
    • Benzoesaeure-(4-hydroxy-benzylidenhydrazid)
    • Benzoic acid,[(4-hydroxyphenyl)methylene]hydrazide (9CI)
    • Benzoicacid, (p-hydroxybenzylidene)hydrazide (6CI,8CI)
    • CTK4G6371
    • N'-(4-hydroxybenzylidene)benzohydrazide
    • N-[(4-OXO-1-CYCLOHEXA-2,5-DIENYLIDENE)METHYL]BENZOHYDRAZIDE
    • p-hydroxybenzaldehyde benzoic acid hydrazone
    • p-Oxy-benzaldehyd-benzoylhydrazon
    • SR-01000076347
    • N-[(E)-(4-hydroxyphenyl)methylideneamino]benzamide
    • N'-[(1E)-(4-HYDROXYPHENYL)METHYLIDENE]BENZOHYDRAZIDE
    • SR-01000076347-1
    • BENZOIC ACID (4-HYDROXY-BENZYLIDENE)-HYDRAZIDE
    • AKOS001267118
    • 59394-95-5
    • SCHEMBL1563347
    • CHEMBL2235155
    • NSC148179
    • NSC-148179
    • N'-((1E)-(4-hydroxyphenyl)methylene)benzohydrazide
    • Z49565798
    • (E)-N'-(4-hydroxybenzylidene)benzohydrazide
    • N'-[(E)-(4-HYDROXYPHENYL)METHYLIDENE]BENZOHYDRAZIDE
    • HMS1652M06
    • F1058-0645
    • 31083-62-2
    • BDBM50501216
    • Inchi: 1S/C14H12N2O2/c17-13-8-6-11(7-9-13)10-15-16-14(18)12-4-2-1-3-5-12/h1-10,17H,(H,16,18)/b15-10+
    • InChI Key: SOGSNJSJOSFZAI-XNTDXEJSSA-N
    • SMILES: OC1C=CC(/C=N/NC(C2C=CC=CC=2)=O)=CC=1

Computed Properties

  • Exact Mass: 240.08996
  • Monoisotopic Mass: 240.089878
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.307
  • Boiling Point: 376.8°Cat760mmHg
  • Flash Point: 146.9°C
  • Refractive Index: 1.687
  • PSA: 58.2
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk